(E)-N-(2-cyanoethyl)-N-(2-methoxyethyl)-2-(4-methylphenyl)ethenesulfonamide

• IUPAC Name: (E)-N-(2-cyanoethyl)-N-(2-methoxyethyl)-2-(4-methylphenyl)ethenesulfonamide
• InChI: InChI=1S/C15H20N2O3S/c1-14-4-6-15(7-5-14)8-13-21(18,19)17(10-3-9-16)11-12-20-2/h4-8,13H,3,10-12H2,1-2H3/b13-8+
• InChI Key: CIGRPZVOBVFZDP-MDWZMJQESA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)N(CCC#N)CCOC
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/S(=O)(=O)N(CCC#N)CCOC
• Molecular Formula: C15H20N2O3S
• Molecular Weight: 308.4 g/mol

Description

(E)-N-(2-cyanoethyl)-N-(2-methoxyethyl)-2-(4-methylphenyl)ethenesulfonamide, also known as NSC 329680, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is mainly used in the field of cancer research and has been shown to have promising anticancer properties.

Scientific Research Applications

Carbonic Anhydrase Inhibition

Sulfonamide derivatives have demonstrated potent inhibitory effects against carbonic anhydrase (CA) isoenzymes, which are critical for various physiological processes. For example, certain sulfonamide compounds synthesized through microwave irradiation showed significant inhibition of human cytosolic CA I and II, with inhibition constants (Kis) in the low nanomolar range (Gul et al., 2016).

Anticancer Activity

(E)-N-aryl-2-arylethenesulfonamide analogues have been synthesized and evaluated for their anticancer activity. Compounds in this series exhibited potent cytotoxicity against a wide spectrum of cancer cell lines, including drug-resistant ones. Notably, one compound showed dramatic reduction in tumor size in nude mice xenograft assays, indicating potential as anticancer agents (Reddy et al., 2013).

Photodynamic Therapy

New zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups containing Schiff base showed high singlet oxygen quantum yield, which is essential for photodynamic therapy. These properties make them promising candidates for cancer treatment through Type II photosensitization mechanisms (Pişkin et al., 2020).

Catalysis

Palladium complexes with sulfonamide ligands have been explored for catalytic applications, such as the methoxycarbonylation of ethene to produce methyl propanoate. These complexes demonstrate high activity and selectivity, highlighting the utility of sulfonamide compounds in catalysis (Clegg et al., 1999).

Molecular Assembly

Sulfonamide derivatives can drive the conformation and assembly of molecular structures. For instance, arylsulfonamide para-alkoxychalcone hybrids exhibit different crystallographic symmetries and packing features, influenced by the inclusion of a methylene group, which affects the molecular conformation and assembly (de Castro et al., 2013).